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Compound of Interest

Compound Name: TG6-10-1

Cat. No.: B15617686

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with TG6-10-1. The following
procedural guidance is intended to ensure the safe handling, storage, and disposal of this
compound.

Chemical and Physical Properties

A summary of the key quantitative data for TG6-10-1 is presented below for easy reference.

Property Value

CAS Number 1415716-58-3

Molecular Weight 448.43 g/mol

Empirical Formula C23H23F3N204

Storage Class Code 11 - Combustible Solids[1][2]
Storage Temperature (Stock Solution) -20°C or -80°C[3][4]

Up to 3 months at -20°C[2][3] or 1 year at -20°C

Stock Solution Stability 42 t-80°C[4]
and 2 years at -80°

Personal Protective Equipment (PPE) and Handling
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While TG6-10-1 is not classified as a hazardous substance under REACH Regulation (EC) No.
1907/2006, adherence to standard laboratory safety protocols is crucial.[5] The following PPE
is recommended for handling TG6-10-1 to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin contact.
o Eye Protection: Use safety glasses or goggles to protect against accidental splashes.

» Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

Handling Procedures:

e Preparation: Work in a well-ventilated area, preferably in a chemical fume hood, especially
when handling the powdered form.

» Reconstitution: When preparing stock solutions, carefully follow the supplier's instructions.[3]
After reconstitution, it is recommended to aliquot the solution and store it frozen at -20°C.[2]

[3]

» Avoidance of Contamination: Use dedicated spatulas and glassware. Ensure all equipment is
clean and dry before use.

o Spill Management: In case of a spill, absorb the material with an inert absorbent material and
place it in a suitable container for disposal. Clean the spill area thoroughly with an
appropriate solvent and then with soap and water.

Disposal Plan

Proper disposal of TG6-10-1 and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Disposal Procedures:

e Unused Product: Dispose of unused TG6-10-1 in accordance with local, state, and federal
regulations for non-hazardous chemical waste. Do not dispose of it down the drain.
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o Contaminated Materials: All materials that have come into contact with TG6-10-1, such as
gloves, pipette tips, and absorbent pads, should be collected in a designated, sealed waste
container.

o Waste Container Labeling: Clearly label the waste container with the contents ("TG6-10-1
waste") and the date.

» Final Disposal: Arrange for the disposal of the chemical waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
company.

Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of TG6-10-1.
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Caption: Workflow for the safe handling and disposal of TG6-10-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Prostaglandin EP2 Receptor Antagonist, TG6-10-1 | Sigma-Aldrich [sigmaaldrich.com]
2. merckmillipore.com [merckmillipore.com]
e 3. merckmillipore.com [merckmillipore.com]
4. medchemexpress.com [medchemexpress.com]
5. merckmillipore.com [merckmillipore.com]
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TG6-10-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617686#personal-protective-equipment-for-
handling-tg6-10-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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